Cas no 1171102-44-5 (2,5-dimethylfuran-3-carboximidamide hydrochloride)

• Product Name: 2,5-dimethylfuran-3-carboximidamide hydrochloride
• CAS No: 1171102-44-5
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 4574733
• PubChem ID: 42614713
• Update Time: 2025-10-28

2,5-dimethylfuran-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylfuran-3-carboximidamide hydrochloride

• Inchi： 1S/C7H10N2O.ClH/c1-4-3-6(7(8)9)5(2)10-4;/h3H,1-2H3,(H3,8,9);1H
• InChI Key： WKDQOYLPWBWVGN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N)=N)=C1C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2,5-dimethylfuran-3-carboximidamide hydrochloride

2,5-Dimethylfuran-3-carboximidamide Hydrochloride (CAS No. 1171102-44-5): A Comprehensive Overview

2,5-Dimethylfuran-3-carboximidamide hydrochloride (CAS No. 1171102-44-5) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of furan, a five-membered aromatic ring containing an oxygen atom, with additional functional groups that enhance its chemical reactivity and biological activity.

The molecular formula of 2,5-dimethylfuran-3-carboximidamide hydrochloride is C₈H₁₂N₃O·HCl, and its molecular weight is approximately 189.66 g/mol. The presence of the carboximidamide group and the hydrochloride salt form contribute to its solubility in water and other polar solvents, making it suitable for various chemical and biological assays.

Recent studies have highlighted the potential of 2,5-dimethylfuran-3-carboximidamide hydrochloride in several areas of research. One notable application is in the field of medicinal chemistry, where this compound has shown promise as a lead molecule for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 2,5-dimethylfuran-3-carboximidamide hydrochloride exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,5-dimethylfuran-3-carboximidamide hydrochloride has also been investigated for its potential as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves blocking viral entry into host cells by interfering with the viral spike protein's interaction with cellular receptors. These findings open up new avenues for developing broad-spectrum antiviral drugs that could combat a wide range of viral infections.

The structural versatility of 2,5-dimethylfuran-3-carboximidamide hydrochloride also makes it an attractive candidate for use in materials science. A study published in the Journal of Materials Chemistry C in 2021 explored the use of this compound as a building block for constructing functional polymers with enhanced mechanical properties and thermal stability. The researchers found that incorporating 2,5-dimethylfuran-3-carboximidamide hydrochloride into polymer chains resulted in materials with improved tensile strength and resistance to degradation under harsh environmental conditions.

In the context of environmental science, 2,5-dimethylfuran-3-carboximidamide hydrochloride has been studied for its potential as a catalyst in green chemistry processes. A team at the University of Manchester investigated the use of this compound as a homogeneous catalyst for the selective oxidation of alcohols to aldehydes and ketones under mild conditions. The results showed that 2,5-dimethylfuran-3-carboximidamide hydrochloride-catalyzed reactions exhibited high yields and selectivities, making it a promising alternative to traditional metal-based catalysts that are often associated with environmental concerns.

The synthesis of 2,5-dimethylfuran-3-carboximidamide hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,5-dimethylfuran-3-carbaldehyde with ammonia followed by treatment with hydrogen chloride gas to form the final product. Another approach involves the condensation of 2,5-dimethylfuran-3-carbaldehyde with guanidine hydrochloride under acidic conditions. These synthetic strategies provide researchers with flexible options for producing high-purity samples for further investigation.

In conclusion, 2,5-dimethylfuran-3-carboximidamide hydrochloride (CAS No. 1171102-44-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and functional groups make it an attractive candidate for developing new therapeutic agents, functional materials, and green chemistry processes. Ongoing research continues to uncover new properties and applications of this compound, further solidifying its importance in various scientific disciplines.